3-(4,4-Difluorocyclohexyl)-1H-pyrazol-5-amine
Overview
Description
Scientific Research Applications
Multicomponent Synthesis and Drug Development
A novel four-component bicyclization strategy demonstrated the synthesis of pyrazolo[3,4-b]pyridines and pyrazolo[3,4-b]pyrrolo[4,3,2-de]quinolones, showcasing the compound's versatility in constructing complex heterocyclic scaffolds with potential pharmaceutical applications (Xing-Jun Tu et al., 2014). Similarly, design, synthesis, and biological evaluation of 3-aryl-4-alkylpyrazol-5-amines derivatives highlighted their importance in identifying novel antitumor agents (Shuchao Ma et al., 2020).
Fluorinated Heterocyclic Scaffolds
The synthesis of fluorinated heterocyclic scaffolds, such as 5-allyl-7,7-difluoro-2-(2,4-difluorophenyl)-6-(4-methoxyphenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-amine, reveals the compound's potential in creating structurally diverse and biologically active molecules (C. N. Revanna et al., 2013).
Heterocyclic Ketene Aminal Derivatives
Efficient synthesis of heterocyclic ketene aminal derivatives based on 1H-pyrazol-5(4H)-ones showcases the compound's utility in drug discovery, offering a straightforward approach to constructing diverse chemical libraries (Fuchao Yu et al., 2013).
Dyes and Pigments
Research into the synthesis and absorption spectra of novel heterocyclic disazo dyes derived from pyrazolone derivatives demonstrates the compound's application in the development of new materials with potential uses in dyes and pigments industries (F. Karcı et al., 2008).
Antibacterial Activity
Multicomponent synthesis of novel heterocyclic scaffolds with antibacterial activity highlights the compound's relevance in medicinal chemistry, providing new avenues for the development of antimicrobial agents (Liliya V Frolova et al., 2011).
properties
IUPAC Name |
5-(4,4-difluorocyclohexyl)-1H-pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F2N3/c10-9(11)3-1-6(2-4-9)7-5-8(12)14-13-7/h5-6H,1-4H2,(H3,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKNUVVNBWLQGQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=CC(=NN2)N)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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